![molecular formula C23H32N4O2 B5662530 3-[(3R*,4S*)-1-(isoquinolin-5-ylcarbonyl)-4-(4-methylpiperazin-1-yl)piperidin-3-yl]propan-1-ol](/img/structure/B5662530.png)
3-[(3R*,4S*)-1-(isoquinolin-5-ylcarbonyl)-4-(4-methylpiperazin-1-yl)piperidin-3-yl]propan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves the use of propargylic alcohols as a versatile building block, providing a pathway to create complex molecules like isoquinolines, which are structurally related to the compound . Propargylic alcohols have been utilized for developing novel synthetic strategies for polycyclic systems, including heterocycles such as pyridines, quinolines, and isoquinolines, crucial in medicinal chemistry and drug discovery (Mishra, Nair, & Baire, 2022).
Molecular Structure Analysis
Isoquinoline derivatives, including the core structure of the compound in discussion, exhibit significant biological activities due to their distinct molecular architecture. The isoquinoline scaffold, characterized by a fused benzene and pyridine ring, contributes to the compound's chemical properties and reactivity. This structural motif is common among compounds with a broad spectrum of biological activities, highlighting its importance in pharmaceuticals, dyes, and agrochemicals (Danao et al., 2021).
Chemical Reactions and Properties
Arylpiperazine derivatives, which share structural features with the compound, undergo significant metabolic transformations, such as N-dealkylation, leading to various metabolites with diverse biological activities. This process is crucial for understanding the chemical behavior and potential therapeutic applications of these compounds (Caccia, 2007).
Physical Properties Analysis
The physical properties of compounds related to the chemical structure , such as melting points, boiling points, and solubility, are influenced by their molecular architecture. For instance, isoquinoline exhibits specific physical characteristics like a yellowish oily liquid appearance, which can be attributed to its molecular structure and functional groups (Danao et al., 2021).
Chemical Properties Analysis
The chemical properties of isoquinoline derivatives, including reactivity and stability, are determined by their molecular framework. The presence of the isoquinoline core in the compound's structure suggests potential pharmacological importance, as evidenced by various isoquinoline derivatives showing a range of biological activities. This highlights the relevance of the compound's chemical properties for further exploration in medicinal chemistry and drug design (Danao et al., 2021).
properties
IUPAC Name |
[(3R,4S)-3-(3-hydroxypropyl)-4-(4-methylpiperazin-1-yl)piperidin-1-yl]-isoquinolin-5-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N4O2/c1-25-11-13-26(14-12-25)22-8-10-27(17-19(22)5-3-15-28)23(29)21-6-2-4-18-16-24-9-7-20(18)21/h2,4,6-7,9,16,19,22,28H,3,5,8,10-15,17H2,1H3/t19-,22+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSSWSMIYBPMIPD-KNQAVFIVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2CCN(CC2CCCO)C(=O)C3=CC=CC4=C3C=CN=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN(CC1)[C@H]2CCN(C[C@H]2CCCO)C(=O)C3=CC=CC4=C3C=CN=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.